Cas no 2034474-53-6 (N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide)

• Product Name: N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide
• CAS No: 2034474-53-6
• MF: C₁₉H₁₆ClN₃O₂
• MW: 353.802243232727
• CID: 5552615
• Update Time: 2025-10-28

N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-[(2-pyridin-4-ylpyridin-3-yl)methyl]benzamide
• N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide

• Inchi： 1S/C19H16ClN3O2/c1-25-17-5-4-15(20)11-16(17)19(24)23-12-14-3-2-8-22-18(14)13-6-9-21-10-7-13/h2-11H,12H2,1H3,(H,23,24)
• InChI Key： UCTZJRDXYVUJGE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1=CC=NC=C1)(=O)C1=CC(Cl)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide

N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide: A Comprehensive Overview

N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide, with the CAS number 2034474-53-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bipyridine moiety with a benzamide group, making it a versatile building block for various applications.

The molecular structure of this compound consists of two primary components: the bipyridine ring system and the benzamide group. The bipyridine moiety, specifically the 2,4'-bipyridine derivative, contributes to the compound's ability to form coordination complexes with metal ions. This property is highly valuable in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, which have applications in gas storage, catalysis, and sensing technologies.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a ligand in the construction of MOFs with enhanced stability and selectivity for specific gas molecules such as CO₂ and CH₄. The presence of the 5-chloro and 2-methoxy substituents on the benzamide group further modulates the electronic properties of the molecule, making it suitable for tailored applications in catalysis and drug delivery systems.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and amide bond formation. The key steps include the preparation of the bipyridine derivative followed by its coupling with the appropriately substituted benzoyl chloride. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to achieve high yields and purity.

The application of N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide extends beyond materials science into pharmacology and biotechnology. Its ability to form stable complexes with metal ions has been leveraged in designing drug delivery systems where controlled release is essential. Additionally, its electronic properties make it a promising candidate for use in organic electronics, particularly in light-emitting diodes (OLEDs) and photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound more accurately. These studies have revealed that the bipyridine moiety significantly influences the molecule's conjugation length and redox potential, which are critical parameters for its performance in electronic devices.

In conclusion, N-({[2,4'-bipyridine]-3-yl}methyl)-5-chloro-2-methoxybenzamide stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and tunable properties make it an invaluable tool for researchers aiming to develop innovative materials and technologies.